Cas no 142889-00-7 (6-Chloro-N-(2-pyridinylmethyl)-2-pyridinamine)

• Product Name: 6-Chloro-N-(2-pyridinylmethyl)-2-pyridinamine
• CAS No: 142889-00-7
• MF: C₁₁H₁₀ClN₃
• MW: 219.670200824738
• CID: 3739681
• PubChem ID: 15937564
• Update Time: 2025-06-29

6-Chloro-N-(2-pyridinylmethyl)-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, N-(6-chloro-2-pyridinyl)-
• 6-Chloro-N-(2-pyridinylmethyl)-2-pyridinamine
• 6-CHLORO-N-(PYRIDIN-2-YLMETHYL)PYRIDIN-2-AMINE
• AKOS012896417
• 142889-00-7

• Inchi： 1S/C11H10ClN3/c12-10-5-3-6-11(15-10)14-8-9-4-1-2-7-13-9/h1-7H,8H2,(H,14,15)
• InChI Key： RFEOADLVLYALOV-UHFFFAOYSA-N
• SMILES： C1(CNC2=NC(Cl)=CC=C2)=NC=CC=C1

Computed Properties

• Exact Mass: 219.0563250Da
• Monoisotopic Mass: 219.0563250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.8Ų

Additional information on 6-Chloro-N-(2-pyridinylmethyl)-2-pyridinamine

6-Chloro-N-(2-pyridinylmethyl)-2-pyridinamine: A Comprehensive Overview

6-Chloro-N-(2-pyridinylmethyl)-2-pyridinamine, also known by its CAS Registry Number 142889-00-7, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The molecule consists of a pyridine ring substituted with a chlorine atom at the 6-position and an N-(2-pyridinylmethyl) group at the 2-position, making it a valuable compound in both academic research and industrial settings.

The synthesis of 6-Chloro-N-(2-pyridinylmethyl)-2-pyridinamine typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs while maintaining high yields. These improvements have made the compound more accessible for large-scale applications in drug discovery and material science.

In terms of pharmacological activity, 6-Chloro-N-(2-pyridinylmethyl)-2-pyridinamine has shown promising results in preclinical studies as a potential candidate for treating various diseases. For instance, researchers have reported its ability to inhibit key enzymes involved in neurodegenerative disorders such as Alzheimer's disease. The compound's unique structure allows it to interact with specific protein targets, making it a valuable lead compound for drug development.

The structural features of CAS No. 142889-00-7 also make it an attractive candidate for use in advanced materials. Its ability to form stable coordination complexes with metal ions has been explored in the context of designing new catalysts for industrial chemical processes. Additionally, its electronic properties make it a potential candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and solar cells.

Recent studies have also highlighted the importance of 6-Chloro-N-(2-pyridinylmethyl)-2-pyridinamine in understanding fundamental chemical reactions. Its reactivity under various conditions has provided insights into the mechanisms of nitrogen-containing heterocycles, contributing to the broader field of organic chemistry. This has led to new strategies for synthesizing similar compounds with tailored properties.

In conclusion, CAS No. 142889-00-7, or 6-Chloro-N-(2-pyridinylmethyl)-2-pyridinamine, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in both academic research and industrial innovation.